molecular formula C9H7NO4 B13807605 Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)-

Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)-

Cat. No.: B13807605
M. Wt: 193.16 g/mol
InChI Key: VUCNNQHOYOWDEQ-UHFFFAOYSA-N
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Description

. This compound is characterized by its unique structure, which includes a cyclopenta[c]pyrrole ring system. It is used in various scientific research applications due to its interesting chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- typically involves the reaction of cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic acid with ethyl and phenylmethyl esters under specific reaction conditions. The process may include steps such as esterification, cyclization, and purification to obtain the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions may vary depending on the desired product, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted compounds.

Scientific Research Applications

Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- is utilized in several scientific research fields:

    Chemistry: It is used as a building block in the synthesis of complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research explores its potential therapeutic applications, such as drug development for various diseases.

    Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • Cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic acid
  • Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- derivatives

Uniqueness

Hexahydro-,1-ethyl-2-(phenylmethyl)ester,(1r,3as,6ar)- stands out due to its unique cyclopenta[c]pyrrole ring system and the specific arrangement of functional groups.

Properties

Molecular Formula

C9H7NO4

Molecular Weight

193.16 g/mol

IUPAC Name

3H-cyclopenta[c]pyrrole-2,3-dicarboxylic acid

InChI

InChI=1S/C9H7NO4/c11-8(12)7-6-3-1-2-5(6)4-10(7)9(13)14/h1-4,7H,(H,11,12)(H,13,14)

InChI Key

VUCNNQHOYOWDEQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=CN(C(C2=C1)C(=O)O)C(=O)O

Origin of Product

United States

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